N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide

• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• IUPAC Name: N,N-diethyl-3-[2-(4-methylphenoxy)butanoylamino]benzamide
• InChI: InChI=1S/C22H28N2O3/c1-5-20(27-19-13-11-16(4)12-14-19)21(25)23-18-10-8-9-17(15-18)22(26)24(6-2)7-3/h8-15,20H,5-7H2,1-4H3,(H,23,25)
• InChI Key: ZWJSENLQSJXCGU-UHFFFAOYSA-N
• SMILES: CCC(C(=O)NC1=CC=CC(=C1)C(=O)N(CC)CC)OC2=CC=C(C=C2)C

Description

N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide, also known as DMXAA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in cancer treatment. DMXAA was first synthesized in 1998 and has since been extensively studied for its anti-tumor properties.

Mechanism of Action

The exact mechanism of action of N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide is not fully understood, but it is believed to work by activating the immune system to attack tumor cells. This compound has been shown to stimulate the production of cytokines, which are proteins that play a key role in the immune response. It has also been found to increase the permeability of blood vessels in tumors, allowing immune cells to enter and attack the tumor cells.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects on the body. It has been shown to increase the production of nitric oxide, a molecule that plays a key role in regulating blood flow and immune function. This compound has also been found to increase the production of reactive oxygen species, which can cause damage to tumor cells.

Advantages and Limitations for Lab Experiments

One advantage of N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide is its ability to enhance the effects of chemotherapy and radiation therapy, making it a potential candidate for combination therapy. However, this compound has been found to have limited efficacy in some types of tumors, and its mechanism of action is not fully understood. Additionally, this compound has been found to have toxic effects in some animal studies, which may limit its potential for clinical use.

Future Directions

There are several future directions for research on N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide. One area of focus is the development of new formulations of this compound that can improve its efficacy and reduce its toxicity. Another area of focus is the identification of biomarkers that can predict which patients are most likely to respond to this compound treatment. Additionally, there is ongoing research into the use of this compound in combination with other immunotherapies to enhance its anti-tumor effects.

Synthesis Methods

The synthesis of N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide involves a multi-step process that begins with the reaction of 3-nitrobenzoyl chloride with diethylamine to form N,N-diethyl-3-nitrobenzamide. This compound is then reduced using zinc and hydrochloric acid to form N,N-diethyl-3-aminobenzamide. The final step involves the reaction of N,N-diethyl-3-aminobenzamide with 4-methylphenoxybutyryl chloride to form this compound.

Scientific Research Applications

N,N-diethyl-3-{[2-(4-methylphenoxy)butanoyl]amino}benzamide has been extensively studied for its anti-tumor properties and has shown promising results in preclinical studies. It has been found to induce tumor necrosis and inhibit the growth of a wide range of tumors, including lung, breast, and prostate cancer. This compound has also been shown to enhance the effects of chemotherapy and radiation therapy, making it a potential candidate for combination therapy.